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Compound of Interest

Compound Name: Gentamicin C2

Cat. No.: B014158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth examination of the chemical structure of Gentamicin C2, a key

component of the broader Gentamicin C complex. Gentamicin is an aminoglycoside antibiotic

produced by the fermentation of Micromonospora purpurea.[1] The therapeutic form of

gentamicin is a mixture of several related components, primarily Gentamicin C1, C1a, and C2,

which together constitute approximately 80% of the complex and exhibit the highest

antibacterial activity.[1] Understanding the precise structure of each component is critical for

structure-activity relationship (SAR) studies, analytical method development, and the

engineering of novel antibiotic derivatives.

Core Molecular Framework
The fundamental backbone of all gentamicin components is the aminocyclitol, 2-

deoxystreptamine. This central ring is a 4,6-disubstituted aminocyclitol.[2] Attached to the 2-

deoxystreptamine core at position 4 is a purpurosamine sugar, and at position 6 is a

garosamine sugar.[1][2]

The differentiation among the major components of the Gentamicin C complex arises from the

pattern of methylation at the C-6' position of the purpurosamine ring. These substitutions define

the specific identity of Gentamicin C1, C1a, C2, C2a, and C2b.
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Gentamicin C2 is distinguished from the other C-series components by its specific

substitutions at the 6'-position of the purpurosamine moiety. In Gentamicin C2, the carbon at

the 6' position (C-6') is substituted with a methyl group and a primary amine group (-

CH(CH3)NH2). This is distinct from Gentamicin C1, which has two methyl groups on the 6'-

carbon and a secondary amine (-C(CH3)2NHCH3), and Gentamicin C1a, which has a primary

amine but no methyl groups on the 6'-carbon (-CH2NH2).

Below is a diagram illustrating the general structure of the Gentamicin C complex, highlighting

the variable R-group positions that define each component.
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Gentamicin C Complex Differentiation at C-6'

Gentamicin C1a
(R1=H, R2=H, R=H)

Gentamicin C2
(R1=CH3, R2=H, R=H)

Methylation

Gentamicin C2b
(R1=H, R2=H, R=CH3)

N-Methylation

Gentamicin C1
(R1=CH3, R2=CH3, R=H)

Methylation
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HPLC Analysis Workflow for Gentamicin Components

1. Gentamicin Sample
(Mixture of C1, C1a, C2, etc.)

2. HPLC Injection

3. Separation on Column
(e.g., Reversed-Phase C18)

4. Post-Column Derivatization
(e.g., with OPA)

5. Fluorescence Detection

6. Chromatogram
(Separated Component Peaks)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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